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Abstract
This application note presents a sensitive and selective method for the determination of

Flazasulfuron residues in water samples using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS). The protocol details a robust sample preparation procedure based

on Solid Phase Extraction (SPE), followed by optimized chromatographic separation and mass

spectrometric detection. This method is suitable for researchers, environmental scientists, and

water quality monitoring professionals requiring accurate quantification of Flazasulfuron at

trace levels.

Introduction
Flazasulfuron is a sulfonylurea herbicide used for the control of broadleaf weeds and grasses

in various agricultural settings. Due to its potential for runoff from treated areas, monitoring its

presence in water sources is crucial to ensure environmental safety and compliance with

regulatory limits. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS)

offers the high selectivity and sensitivity required for the analysis of pesticide residues at low

concentrations in complex environmental matrices. This document provides a detailed protocol

for the extraction, separation, and quantification of Flazasulfuron in water.

Experimental Protocols
Sample Preparation: Solid Phase Extraction (SPE)
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A Solid Phase Extraction (SPE) method is employed to extract and concentrate Flazasulfuron
from water samples, effectively removing interfering matrix components.

Materials:

Water sample (e.g., 100 mL)

SPE cartridges (e.g., Oasis HLB, 6 cc, 500 mg, or equivalent)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Reagent water (Type I)

Formic acid

SPE manifold

Evaporation system (e.g., nitrogen evaporator)

Procedure:

Cartridge Conditioning:

Pass 5 mL of methanol through the SPE cartridge.

Pass 5 mL of reagent water through the cartridge, ensuring the sorbent does not go dry.

Sample Loading:

Load 100 mL of the water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5 mL/min.

Cartridge Washing:

Wash the cartridge with 5 mL of reagent water to remove any polar interferences.

Drying:
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Dry the cartridge under vacuum or with a stream of nitrogen for 10-15 minutes to remove

residual water.

Elution:

Elute the retained Flazasulfuron from the cartridge with two 5 mL aliquots of acetonitrile.

Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:acetonitrile

with 0.1% formic acid) and vortex to dissolve.

Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)

source.

Chromatographic Conditions:
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Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 x 100
mm, 1.8 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

20% B, linear gradient to 95% B in 8 min, hold

for 2 min, return to 20% B and equilibrate for 3

min

Flow Rate 0.3 mL/min

Injection Volume 5 µL

| Column Temperature | 40°C |

Mass Spectrometric Conditions:

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 400°C

Gas Flow Desolvation: 800 L/hr, Cone: 50 L/hr

| Collision Gas | Argon |

Multiple Reaction Monitoring (MRM) Transitions: The following MRM transitions are monitored

for the quantification and confirmation of Flazasulfuron.[1][2]
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z) -
Quantifier

Product Ion
(m/z) -
Qualifier

Collision
Energy (eV)

Flazasulfuron 408.1 182.1 139.2 24

Quantitative Data Summary
The following table summarizes the expected performance characteristics of the method.

These values should be verified by individual laboratories as part of method validation. The

recovery and precision data are based on fortified water samples.

Analyte
Limit of
Detection
(LOD) (µg/L)

Limit of
Quantification
(LOQ) (µg/L)

Recovery (%)
(at 0.1 µg/L)

Relative
Standard
Deviation
(RSD) (%)
(n=6)

Flazasulfuron 0.01 0.03 95.2 < 10

Note: The presented quantitative data is representative and may vary based on the specific

instrumentation and laboratory conditions. Method validation is required to establish

performance in any given laboratory.

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Workflow for Flazasulfuron in Water

Sample Preparation

LC-MS/MS Analysis

Data Interpretation
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(Nitrogen/Vacuum)
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(Acetonitrile)

Evaporation to Dryness
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(ESI+, MRM)

Data Acquisition
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Final Concentration of Flazasulfuron (µg/L)
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Caption: Experimental workflow for the LC-MS/MS analysis of Flazasulfuron in water.
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Conclusion
The described LC-MS/MS method provides a reliable and robust approach for the

quantification of Flazasulfuron in water samples. The use of Solid Phase Extraction for sample

preparation ensures effective clean-up and pre-concentration, leading to high sensitivity and

accuracy. The method is suitable for routine monitoring of Flazasulfuron residues in various

water matrices, aiding in environmental risk assessment and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Flazasulfuron | C13H12F3N5O5S | CID 93539 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Determination of Flazasulfuron
Residues in Water by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046402#lc-ms-ms-analysis-of-flazasulfuron-residues-
in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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